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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides information on the use of Tanax for the humane

euthanasia of animal models in a research setting. The administration of Tanax should only be

performed by trained and qualified personnel in accordance with institutional and national

animal welfare guidelines and regulations. All procedures must be approved by an Institutional

Animal Care and Use Committee (IACUC) or equivalent ethics committee.

Introduction
Tanax (T-61) is a non-barbiturate euthanasia solution used in veterinary medicine for the

humane termination of life in animals.[1][2] It is a combination of three active substances that

act synergistically to induce a rapid and painless death.[1][3] These application notes provide

detailed protocols and dosage information for the use of Tanax in various animal models

commonly used in research.

Composition and Mechanism of Action
Tanax is a solution containing three active ingredients: embutramide, mebezonium iodide, and

tetracaine hydrochloride.[1][2][3]

Embutramide: A potent central nervous system depressant that induces a deep state of

narcosis and anesthesia, leading to respiratory arrest.[3]
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Mebezonium Iodide: A neuromuscular blocking agent that causes rapid paralysis of skeletal

and respiratory muscles.[2][3]

Tetracaine Hydrochloride: A local anesthetic that prevents pain at the injection site.[2][3]

The combination of these three components ensures a rapid onset of action, leading to

unconsciousness, respiratory and cardiac arrest, and death.

Signaling Pathway and Mechanism of Action
The following diagram illustrates the synergistic mechanism of action of the components of

Tanax.
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Caption: Synergistic mechanism of action of Tanax components.

Dosage Guidelines
The correct dosage of Tanax is critical for ensuring a humane and effective euthanasia.

Dosages are typically calculated based on the animal's body weight. The following tables
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provide recommended dosages for common laboratory animal models.

Table 1: Tanax Dosage for Rodents

Animal Model Body Weight (g)
Recommended
Dosage (mL/kg)

Administration
Route

Mouse 20 - 30 0.1 - 0.2
Intraperitoneal (IP) or

Intravenous (IV)

Rat 200 - 500 0.2 - 0.3
Intraperitoneal (IP) or

Intravenous (IV)

Guinea Pig 350 - 600 0.2 - 0.3
Intraperitoneal (IP) or

Intracardiac (IC)

Hamster 85 - 150 0.15 - 0.25 Intraperitoneal (IP)

Table 2: Tanax Dosage for Other Animal Models

Animal Model Body Weight (kg)
Recommended
Dosage (mL/kg)

Administration
Route

Rabbit 2 - 5 0.2 - 0.3 Intravenous (IV)

Cat 2 - 7 0.3 - 0.5 Intravenous (IV)

Dog 5 - 50 0.3 - 0.5 Intravenous (IV)

Note: These are general guidelines. The exact dosage may need to be adjusted based on the

specific animal and its health condition. Always confirm the absence of vital signs (e.g.,

heartbeat, respiration) before disposing of the animal.

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation and administration of

Tanax.

Preparation of Tanax Solution
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Gather Materials: Tanax solution, sterile syringes, and needles of the appropriate size for the

animal model.

Work Surface: Prepare a clean and disinfected work surface.

Withdraw Solution: Using a sterile syringe and needle, carefully withdraw the calculated

volume of Tanax from the vial.

Remove Air Bubbles: Hold the syringe with the needle pointing upwards and tap the syringe

to move any air bubbles to the top. Gently push the plunger to expel the air.

Administration of Tanax
The choice of administration route depends on the animal species, size, and the researcher's

technical skill. All injections should be performed with proper animal restraint to minimize stress

and ensure accurate delivery of the euthanasia agent.

Intravenous (IV) Injection (Recommended for most species when feasible)

Properly restrain the animal. For rodents, a mechanical restrainer may be used.

Identify a suitable vein (e.g., lateral tail vein in mice and rats, marginal ear vein in rabbits).

Disinfect the injection site with an alcohol wipe.

Insert the needle into the vein and confirm placement by observing a flash of blood in the

needle hub.

Inject the Tanax solution at a steady rate.

Intraperitoneal (IP) Injection (Common for small rodents)

Properly restrain the animal, exposing the abdomen.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to

prevent puncture of the bladder or cecum.

Aspirate to ensure that the needle has not entered a blood vessel or internal organ.
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Inject the Tanax solution.

Experimental Workflow for Euthanasia
The following diagram outlines the general workflow for the humane euthanasia of a research

animal using Tanax.
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Caption: General workflow for Tanax administration.
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Safety and Ethical Considerations
Personnel Safety: Tanax is a potent drug and should be handled with care. Avoid accidental

self-injection or exposure. In case of accidental exposure, seek immediate medical attention.

Animal Welfare: The primary goal of euthanasia is to minimize pain and distress to the

animal. Proper handling and restraint techniques are essential.

Confirmation of Death: It is imperative to confirm the death of the animal before disposal.

This can be done by checking for the absence of a heartbeat, respiration, and corneal reflex.

A secondary method of euthanasia (e.g., cervical dislocation in rodents) may be required by

some institutional guidelines.

Regulatory Compliance: All procedures involving the euthanasia of research animals must

be in strict compliance with the guidelines set forth by the Institutional Animal Care and Use

Committee (IACUC) and other relevant regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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